1-Naphthyl-N-butyl-N-nitrosocarbamate

• CAS No.: 76206-38-7
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.3 g/mol
• IUPAC Name: naphthalen-1-yl N-butyl-N-nitrosocarbamate
• InChI: InChI=1S/C15H16N2O3/c1-2-3-11-17(16-19)15(18)20-14-10-6-8-12-7-4-5-9-13(12)14/h4-10H,2-3,11H2,1H3
• InChI Key: UBTGLESVPRABPB-UHFFFAOYSA-N
• SMILES: CCCCN(C(=O)OC1=CC=CC2=CC=CC=C21)N=O
• Synonyms: 1-naphthyl-N-butyl-N-nitrosocarbamate; 1-NBNCB

Description

1-Naphthyl-N-butyl-N-nitrosocarbamate (CAS: 76206-38-7) is a nitroso-carbamate compound with the molecular formula C₁₅H₁₆N₂O₃ and a molecular weight of 272.2 g/mol . Structurally, it consists of a naphthyl group linked to a butyl chain via a nitrosocarbamate functional group. This compound is notable for its mutagenic properties, as demonstrated in Ames test studies, where it induced mutations at concentrations as low as 5–10 nmol/plate in bacterial assays . Its primary applications are in research settings, particularly in studies involving mutagenicity and nitrosamine chemistry.

Comparison with Similar Compounds

Key Observations :

• Structural Complexity : The naphthyl group in 1-Naphthyl-N-butyl-N-nitrosocarbamate increases steric hindrance and aromaticity compared to simpler alkyl nitrosamines like NDBA or NDMA. This may reduce volatility but enhance binding to aromatic biomolecules.
• Mutagenicity vs. Carcinogenicity: While 1-Naphthyl-N-butyl-N-nitrosocarbamate shows direct mutagenicity in bacterial assays, NDBA and NDMA are classified as carcinogens due to their metabolic activation into alkylating agents in vivo .

Toxicity and Regulatory Status

• 1-Naphthyl-N-butyl-N-nitrosocarbamate: Classified as mutagenic based on in vitro data. Regulatory oversight is less stringent compared to carcinogenic nitrosamines, but it is handled under general laboratory safety protocols for mutagens .
• NDBA and NDMA: Subject to strict regulations (e.g., EPA, Cal/OSHA) due to carcinogenicity. NDMA, for instance, has a permissible exposure limit (PEL) of 0.001 ppm under Cal/OSHA .